molecular formula C16H26N2O3S B2885396 2-methoxy-4,5-dimethyl-N-((1-methylpiperidin-4-yl)methyl)benzenesulfonamide CAS No. 953141-72-5

2-methoxy-4,5-dimethyl-N-((1-methylpiperidin-4-yl)methyl)benzenesulfonamide

Cat. No. B2885396
CAS RN: 953141-72-5
M. Wt: 326.46
InChI Key: BWQLXUSUVUBLIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-methoxy-4,5-dimethyl-N-((1-methylpiperidin-4-yl)methyl)benzenesulfonamide, also known as S1P1 receptor agonist, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a selective agonist of the S1P1 receptor, which plays an important role in regulating immune cell trafficking and signaling.

Scientific Research Applications

Photodynamic Therapy Applications

  • Photodynamic Therapy for Cancer Treatment : A study by Pişkin, Canpolat, and Öztürk (2020) highlighted the synthesis and characterization of new zinc phthalocyanines substituted with benzenesulfonamide derivative groups. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them remarkable candidates as Type II photosensitizers for cancer treatment in photodynamic therapy. The study underscores the compound's potential in treating cancer through photodynamic therapy due to its excellent photophysical and photochemical properties in dimethyl sulfoxide (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Enzyme Inhibition

  • Antimicrobial Activity and Carbonic Anhydrase Inhibition : Research conducted by Alyar et al. (2018) focused on new Schiff bases derived from sulfamethoxazole and their metal complexes, which demonstrated antimicrobial activities and inhibition effects on carbonic anhydrase enzymes. This indicates potential applications in developing antimicrobial agents and understanding enzyme inhibition mechanisms for therapeutic purposes (Alyar et al., 2018).

Synthesis and Characterization of Novel Compounds

  • Synthesis of N-Substituted Benzenesulfonamides : Di Fiore et al. (2011) explored N-substituted benzenesulfonamides, including those with N-amino, N-hydroxy, and N-methoxy moieties, as carbonic anhydrase inhibitors (CAIs). Their study provides insight into the structural requirements for effective CAI activity, suggesting these compounds' utility in designing novel inhibitors for therapeutic applications (Di Fiore et al., 2011).

Material Science and Catalysis

  • Catalytic Applications : A study by Hazra et al. (2015) discussed the synthesis and crystal structures of copper(II) complexes with sulfonated Schiff base ligands. These complexes were found to be efficient and selective catalysts for alcohol oxidation, showcasing the potential of such compounds in catalytic processes, particularly in the selective oxidation of alcohols under solvent-free conditions (Hazra et al., 2015).

properties

IUPAC Name

2-methoxy-4,5-dimethyl-N-[(1-methylpiperidin-4-yl)methyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H26N2O3S/c1-12-9-15(21-4)16(10-13(12)2)22(19,20)17-11-14-5-7-18(3)8-6-14/h9-10,14,17H,5-8,11H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BWQLXUSUVUBLIU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1C)S(=O)(=O)NCC2CCN(CC2)C)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H26N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.